Cas no 1391008-37-9 (3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro-)
3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro-
-
- Inchi: 1S/C10H10FNO2/c11-8-3-1-2-6-5-12-9(10(13)14)4-7(6)8/h1-3,9,12H,4-5H2,(H,13,14)
- InChI Key: ZRKIONVKOBMQQO-UHFFFAOYSA-N
- SMILES: C1C2=C(C(F)=CC=C2)CC(C(O)=O)N1
3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01076418-1g |
5-Fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95% | 1g |
¥6559.0 | 2023-04-10 | |
| Enamine | EN300-398352-0.05g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 0.05g |
$924.0 | 2025-03-16 | |
| Enamine | EN300-398352-0.1g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 0.1g |
$968.0 | 2025-03-16 | |
| Enamine | EN300-398352-0.25g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 0.25g |
$1012.0 | 2025-03-16 | |
| Enamine | EN300-398352-0.5g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 0.5g |
$1056.0 | 2025-03-16 | |
| Enamine | EN300-398352-1.0g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 1.0g |
$1100.0 | 2025-03-16 | |
| Enamine | EN300-398352-2.5g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 2.5g |
$2155.0 | 2025-03-16 | |
| Enamine | EN300-398352-5.0g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 5.0g |
$3189.0 | 2025-03-16 | |
| Enamine | EN300-398352-10.0g |
5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
1391008-37-9 | 95.0% | 10.0g |
$4729.0 | 2025-03-16 |
3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro-
Comprehensive Overview of 3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro- (CAS No. 1391008-37-9)
3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro- (CAS No. 1391008-37-9) is a fluorinated tetrahydroisoquinoline derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their diverse biological activities. The presence of a fluoro substituent at the 5-position enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.
In recent years, the demand for fluorinated isoquinoline derivatives has surged due to their applications in targeting central nervous system (CNS) disorders, cancer therapeutics, and anti-inflammatory agents. Researchers are particularly interested in how the 5-fluoro modification influences the compound's pharmacokinetics and pharmacodynamics. This aligns with the growing trend of precision medicine, where tailored molecular structures are designed to improve efficacy and reduce side effects.
The synthesis of 3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro- typically involves multi-step organic reactions, including cyclization, fluorination, and carboxylic acid functionalization. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity. These methods are frequently searched by chemists exploring green chemistry and sustainable synthesis protocols.
From a structural perspective, the tetrahydroisoquinoline core of this compound is notable for its rigidity and planar aromaticity, which facilitates interactions with biological targets like G-protein-coupled receptors (GPCRs) and enzymes. The carboxylic acid group further allows for derivatization into esters or amides, expanding its utility in medicinal chemistry. Such flexibility is crucial for addressing challenges like drug resistance and bioavailability.
Current research hotspots include the role of fluorinated heterocycles in neuroprotection and antioxidant activity. For instance, studies suggest that 5-fluoro-tetrahydroisoquinolines may modulate oxidative stress pathways, a key factor in neurodegenerative diseases like Alzheimer's. This connection has spurred interest in platforms like PubMed and SciFinder, where queries about fluoro-isoquinoline SAR (structure-activity relationships) are increasingly common.
In addition to therapeutic applications, CAS No. 1391008-37-9 is investigated for its potential in material science. Its conjugated π-system and fluorine atoms make it a candidate for organic semiconductors or fluorescent probes. This interdisciplinary appeal reflects broader trends in convergence research, where chemical entities bridge gaps between biology and engineering.
To ensure safe handling, researchers emphasize proper storage conditions (e.g., inert atmosphere, low temperature) and analytical characterization via HPLC, NMR, and mass spectrometry. These protocols are critical for reproducibility, a topic heavily debated in open science communities. Notably, the compound's stability under physiological pH is another frequently searched parameter, highlighting its relevance in in vitro and in vivo studies.
In summary, 3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro- represents a versatile building block with cross-disciplinary significance. Its integration into high-throughput screening libraries and computational drug design pipelines underscores its enduring value. As the scientific community prioritizes molecular diversity and targeted therapies, this compound will likely remain a focal point of innovation.
1391008-37-9 (3-Isoquinolinecarboxylic acid, 5-fluoro-1,2,3,4-tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)